N-(3-acetamidophenyl)-2-(cyclopentyloxy)isonicotinamide
Description
N-(3-acetamidophenyl)-2-(cyclopentyloxy)isonicotinamide, also known as ACPD, is a chemical compound that has been extensively studied for its potential applications in scientific research. ACPD is a member of the isonicotinamide family, which has been shown to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.
Scientific Research Applications
Spirocyclic Compound Formation
- Research Context: The formation of spirocyclic compounds through cyclisation is a significant area of study in organic chemistry. Isonicotinamides, similar to N-(3-acetamidophenyl)-2-(cyclopentyloxy)isonicotinamide, undergo cyclisation to produce spirocyclic or doubly spirocyclic compounds, where both nucleophilic and electrophilic heterocycles are dearomatised. This process is important in the synthesis of complex organic compounds.
- Reference: Brice & Clayden (2009).
Bioactive N-Acylphenolamine Formation
- Research Context: The transformation of acetaminophen into bioactive compounds within the nervous system is a key area of pharmacological research. Acetaminophen, through a process of deacetylation and conjugation with arachidonic acid, forms potent TRPV1 agonists like N-arachidonoylphenolamine (AM404). This process involves enzymes such as fatty acid amide hydrolase and is crucial in the pain and thermoregulatory pathways.
- Reference: Högestätt et al. (2005).
Acetaminophen Metabolism Analysis
- Research Context: Understanding the metabolism of acetaminophen is crucial for both clinical and pharmaceutical applications. High-resolution liquid chromatography has been used to identify various metabolites of acetaminophen in human physiology, providing insights into its metabolic pathways and potential interactions with other substances.
- Reference: Mrochek et al. (1974).
Chemoselective Acetylation in Drug Synthesis
- Research Context: Chemoselective acetylation, a process relevant to the synthesis of N-(3-acetamidophenyl)-2-(cyclopentyloxy)isonicotinamide, is instrumental in creating intermediates for drugs like antimalarial medications. This process, utilizing catalysts like Novozym 435, highlights the importance of selective chemical reactions in pharmaceutical development.
- Reference: Magadum & Yadav (2018).
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-cyclopentyloxypyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-13(23)21-15-5-4-6-16(12-15)22-19(24)14-9-10-20-18(11-14)25-17-7-2-3-8-17/h4-6,9-12,17H,2-3,7-8H2,1H3,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHUQPDNOUZNIIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=NC=C2)OC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetamidophenyl)-2-(cyclopentyloxy)isonicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-ethylphenyl)-2-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide](/img/structure/B2994754.png)
![4,5-Dihydronaphtho[2,1-d][1,3]thiazol-2-amine](/img/structure/B2994755.png)
![N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-fluorophenyl)acetamide](/img/structure/B2994763.png)
![1-(benzo[d]thiazol-2-yl)-N-(2-fluorophenyl)-5-isopropyl-1H-pyrazole-3-carboxamide](/img/structure/B2994771.png)
